Cas no 35851-12-8 (Propanoic acid,2-(2-chloro-6-methylphenoxy)-)

Propanoic acid,2-(2-chloro-6-methylphenoxy)- structure
35851-12-8 structure
Product Name:Propanoic acid,2-(2-chloro-6-methylphenoxy)-
CAS No:35851-12-8
MF:C10H11ClO3
MW:214.645542383194
CID:322076
PubChem ID:182257
Update Time:2025-04-19

Propanoic acid,2-(2-chloro-6-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(2-chloro-6-methylphenoxy)-
    • 2,6-Mecoprop 1
    • 2,6-MECOPROP
    • Propanoic acid, 2-(2-chloro-6-methylphenoxy)-
    • DTXSID70957259
    • SCHEMBL9500663
    • 2-(2-Chloro-6-methylphenoxy)propanoic acid
    • 35851-12-8
    • Inchi: 1S/C10H11ClO3/c1-6-4-3-5-8(11)9(6)14-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
    • InChI Key: TWCRVMDZDXFHRM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1OC(C(=O)O)C

Computed Properties

  • Exact Mass: 214.04000
  • Monoisotopic Mass: 214.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.265
  • Boiling Point: 329.3°Cat760mmHg
  • Flash Point: 153°C
  • Refractive Index: 1.542
  • PSA: 46.53000
  • LogP: 2.50030

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